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Compound of Interest

Compound Name: 3-Methyl-2-nitroanisole

Cat. No.: B1294308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Methyl-2-nitroanisole (CAS No: 5345-42-6). The information is compiled from various

chemical data sources to support research, development, and drug discovery activities. This

document presents quantitative data in a structured format, details general experimental

protocols for property determination, and includes a mandatory visualization of a relevant

experimental workflow.

Core Physical Properties
3-Methyl-2-nitroanisole is an aromatic organic compound with the chemical formula

C₈H₉NO₃. It is also known by other names, including 1-methoxy-3-methyl-2-nitrobenzene and

2-nitro-3-methylanisole. The physical characteristics of this compound are crucial for its

handling, application in synthesis, and for predicting its behavior in various chemical and

biological systems.

Data Presentation
The following table summarizes the key physical properties of 3-Methyl-2-nitroanisole. It is

important to note that some of these values are reported with variability across different

sources, which is common for chemical data.
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Property Value Source Notes

Molecular Weight 167.16 g/mol
Consistently reported across

multiple sources.[1][2]

Melting Point 47-52 °C

This range is the most

frequently cited value from

chemical suppliers.[3] An

alternative value of 48-50 °C

has also been reported.[1][2]

[4]

Boiling Point
170 °C at 35 mmHg284-286

°C

The boiling point is pressure-

dependent. The value at

reduced pressure is commonly

cited.[1][2] The higher value is

presumed to be at atmospheric

pressure.[5]

Density ~1.2917 g/cm³
This value is reported as a

rough estimate.[1][2]

Solubility

Slightly soluble in

water.Soluble in ethanol and

ether.

Qualitative data indicates its

behavior in common solvents.

[1]

Appearance
White to orange to green

powder or crystals.

The color can vary depending

on the purity and the

manufacturer.[1][2]

Flash Point >110 °C (>230 °F)

Indicates the lowest

temperature at which vapors

will ignite.[1][2]

Refractive Index ~1.5570
This is an estimated value.[1]

[2]

Experimental Protocols
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While specific experimental procedures for determining the physical properties of 3-Methyl-2-
nitroanisole are not readily available in the public domain, standard organic chemistry

laboratory techniques are employed for such measurements. The following are detailed,

generalized protocols for the key physical properties listed above.

Determination of Melting Point (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

(typically 0.5-1 °C) is indicative of a pure compound.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the crystalline 3-Methyl-2-nitroanisole is finely

ground using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus, adjacent to the thermometer.

Heating: The sample is heated rapidly to a temperature approximately 10-15 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for

thermal equilibrium.
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Observation: The sample is observed through the magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the entire sample has turned into a clear liquid is recorded as the end

of the melting range.

Determination of Boiling Point (Distillation Method)
The boiling point is determined at a specific pressure, as it varies with atmospheric pressure.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer and adapter

Heating mantle or oil bath

Boiling chips

Procedure:

Apparatus Assembly: A standard distillation apparatus is assembled. The distillation flask is

charged with a sample of 3-Methyl-2-nitroanisole and a few boiling chips to ensure smooth

boiling.

Thermometer Placement: The thermometer is positioned so that the top of the bulb is level

with the bottom of the side arm of the distillation flask.

Heating: The flask is heated gently. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Temperature Reading: The temperature is recorded when the vapor temperature remains

constant, and a steady rate of distillation is observed. This constant temperature is the
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boiling point of the liquid at the recorded atmospheric pressure. For measurements at

reduced pressure, a vacuum pump and manometer are connected to the system.

Determination of Density (Pycnometer Method)
The density of a solid can be determined using a pycnometer and a liquid in which the solid is

insoluble.

Apparatus:

Pycnometer (a flask with a specific volume)

Analytical balance

A liquid of known density in which 3-Methyl-2-nitroanisole is insoluble (e.g., water, given its

slight solubility, might require careful consideration, or a non-polar solvent could be used if

the compound is insoluble).

Procedure:

The mass of the clean, dry, and empty pycnometer is determined (m₁).

A sample of 3-Methyl-2-nitroanisole is added to the pycnometer, and the total mass is

measured (m₂).

The pycnometer is filled with the liquid of known density (ρ_liquid), ensuring no air bubbles

are trapped, and the mass is determined (m₃).

The pycnometer is emptied, cleaned, and then filled only with the liquid of known density,

and its mass is measured (m₄).

The density of the solid (ρ_solid) is calculated using the formula: ρ_solid = [(m₂ - m₁) / ((m₄ -

m₁) - (m₃ - m₂))] * ρ_liquid

Determination of Solubility (Qualitative)
This protocol provides a general method for assessing the solubility of a compound in various

solvents.
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Apparatus:

Test tubes and rack

Spatula or dropper

Vortex mixer (optional)

Solvents (e.g., water, ethanol, ether)

Procedure:

Approximately 10-20 mg of 3-Methyl-2-nitroanisole is placed into a clean, dry test tube.

A small volume (e.g., 1 mL) of the chosen solvent is added to the test tube.

The mixture is agitated vigorously (e.g., by flicking the test tube or using a vortex mixer) for

1-2 minutes.

The mixture is visually inspected to determine if the solid has dissolved completely.

If the solid dissolves, it is recorded as "soluble." If it remains undissolved, it is "insoluble." If

some dissolves but not all, it is "partially soluble" or "slightly soluble." This process is

repeated for each solvent.

Mandatory Visualization
As no specific signaling pathways or detailed experimental workflows for the synthesis or

metabolism of 3-Methyl-2-nitroanisole are available in published literature, a general

experimental workflow for a core physical property determination is provided below. This

diagram illustrates the logical steps involved in determining the melting point of a crystalline

solid, a fundamental procedure in chemical characterization.
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Caption: Workflow for Melting Point Determination of a Crystalline Solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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